Cas no 82954-65-2 ((4S)-2,2-dimethyl-1,3-dioxolan-4-ylmethanamine)

(4S)-2,2-dimethyl-1,3-dioxolan-4-ylmethanamine structure

82954-65-2 structure

Product Name:(4S)-2,2-dimethyl-1,3-dioxolan-4-ylmethanamine

CAS No:82954-65-2

MF:C₆H₁₃NO₂

MW:131.172921895981

MDL:MFCD03095390

CID:720819

PubChem ID:2733884

Update Time:2024-10-27

(4S)-2,2-dimethyl-1,3-dioxolan-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

- 1,3-Dioxolane-4-methanamine,2,2-dimethyl-, (4S)-
- (S)-(+)-(2,2-DIMETHYL-[1,3]-DIOXOLAN-4-YL)-METHYLAMINE
- (S)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methanamine
- [(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methanamine
- ((s)-2,2-dimethyl-1,3-dioxolan-4-yl)methanamine
- (S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-methanamine
- 1,3-Dioxolane-4-methanamine, 2,2-dimethyl-, (4S)-
- 1-[(4s)-2,2-dimethyl-1,3-dioxolan-4-yl]methanamine
- HXOYWCSTHVTLOW-YFKPBYRVSA-N
- TC
- (4S)-2,2-dimethyl-1,3-dioxolan-4-ylmethanamine
- (4S)-2,2-Dimethyl-1,3-dioxolane-4-methanamine (ACI)
- 1,3-Dioxolane-4-methanamine, 2,2-dimethyl-, (S)- (ZCI)
- (S)-(2,2-Dimethyl-1,3-dioxolan-4-yl)methylamine
- 1,3-Dioxolane-4-methanamine 2,2-dimethyl-, (4S)-
- W-200511
- GEO-01181
- Dimethyl-1,3-dioxolan-4-yl)methanamine
- EN300-2917637
- (S)-(2,2-dimethyl-[1,3]-dioxolan-4-yl)-methylamine
- AKOS005257684
- MFCD03095390
- DTXSID301003024
- (S)-(+)-(2,2-dimethyl-[1,3]-dioxolan-4-yl)-methylamine, AldrichCPR
- AKOS006276653
- D75607
- (s)-(+)-(2,2-dimethyl-[1,3]-dioxolan-4-yl)methylamine
- CS-0094691
- 2,2-dimethyl-4(s)-4-aminomethyl-1,3-dioxalane
- CS-16285
- (S)-2,2-dimethyl-[1,3]dioxolane-4-methanamine
- SCHEMBL949218
- 82954-65-2
- MDL： MFCD03095390
- Inchi： 1S/C6H13NO2/c1-6(2)8-4-5(3-7)9-6/h5H,3-4,7H2,1-2H3/t5-/m0/s1
- InChI Key： HXOYWCSTHVTLOW-YFKPBYRVSA-N
- SMILES： C([C@H]1COC(C)(C)O1)N

Computed Properties

Exact Mass: 131.094628657g/mol
Monoisotopic Mass: 131.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.5
XLogP3: -0.5

Experimental Properties

Density: 1.012
Boiling Point: 147-148°C/14mm

(4S)-2,2-dimethyl-1,3-dioxolan-4-ylmethanamine Security Information

Hazard Category Code： 22-37/38-41-43
Safety Instruction： 26-36/37/39
Hazardous Material Identification：
Storage Condition：Sealed in dry,2-8°C(BD64530)

(4S)-2,2-dimethyl-1,3-dioxolan-4-ylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A111585-250mg	(S)-(2,2-dimethyl-[1,3]-dioxolan-4-yl)-methylamine	82954-65-2	95+%	250mg	$88.00	2021-07-07
Ambeed	A111585-1g	(S)-(2,2-dimethyl-[1,3]-dioxolan-4-yl)-methylamine	82954-65-2	95+%	1g	$145.00	2021-07-07
Ambeed	A111585-5g	(S)-(2,2-dimethyl-[1,3]-dioxolan-4-yl)-methylamine	82954-65-2	95+%	5g	$425.00	2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RY873-1g	(4S)-2,2-dimethyl-1,3-dioxolan-4-ylmethanamine	82954-65-2	95+%	1g	1262.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RY873-50mg	(4S)-2,2-dimethyl-1,3-dioxolan-4-ylmethanamine	82954-65-2	95+%	50mg	149.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RY873-200mg	(4S)-2,2-dimethyl-1,3-dioxolan-4-ylmethanamine	82954-65-2	95+%	200mg	355.0CNY	2021-07-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD48182-100mg	(S)-(2,2-dimethyl-[1,3]-dioxolan-4-yl)-methylamine	82954-65-2	98%	100mg	￥667	2021-08-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD48182-250mg	(S)-(2,2-dimethyl-[1,3]-dioxolan-4-yl)-methylamine	82954-65-2	98%	250mg	￥1000	2021-08-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD48182-1g	(S)-(2,2-dimethyl-[1,3]-dioxolan-4-yl)-methylamine	82954-65-2	98%	1g	￥2500	2021-08-02
Apollo Scientific	OR31060-250mg	(S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-methanamine	82954-65-2	95%	250mg	£88.00	2024-07-20

(4S)-2,2-dimethyl-1,3-dioxolan-4-ylmethanamine Production Method

Production Method 1

82954-65-2

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran

Reference

Efficient pathways to (R)- and (S)-5-hydroxymethyl-2-oxazolidinone and some derivatives

Danielmeier, Karsten; et al, Tetrahedron: Asymmetry, 1995, 6(5), 1181-90

Production Method 2

117465-48-2

82954-65-2

Reaction Conditions

1.1 Reagents: Hydrogen , Ammonia Catalysts: Nickel Solvents: Water

Reference

Syntheses and structures of diastereomerically pure 2,6-disubstituted 3-morpholinones

Danklmaier, Johann; et al, Liebigs Annalen der Chemie, 1988, (12), 1149-53

Production Method 3

119835-87-9

82954-65-2

Reaction Conditions

1.1 Reagents: Hydrazine Solvents: Methanol , Water ; 4 - 5 h, reflux

Reference

Stereochemistry-Controlled Supramolecular Architectures of New Tetrahydroxy-Functionalized Amphiphilic Carbocyanine Dyes

Schade, Boris; et al, Chemistry - A European Journal, 2020, 26(30), 6919-6934

Production Method 4

22323-82-6

82954-65-2

Reaction Conditions

1.1 Reagents: Imidazole , Triphenylphosphine , Iodine Solvents: Toluene ; 2 h, 90 °C
2.1 Reagents: Sodium azide Solvents: Dimethylformamide ; 6 h, 60 °C
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 24 h, rt

Reference

Design and preparation of a novel prolinamide-based organocatalyst for the solvent-free asymmetric aldol reaction

Martins, Rafaela de S.; et al, Tetrahedron, 2020, 76(5),

Production Method 5

1707-77-3

82954-65-2

Reaction Conditions

1.1 Reagents: Lead tetraacetate Solvents: Tetrahydrofuran
1.2 Reagents: Triethylamine , Hydroxyamine hydrochloride Solvents: Methanol
2.1 Reagents: Hydrogen , Ammonia Catalysts: Nickel Solvents: Water

Reference

Syntheses and structures of diastereomerically pure 2,6-disubstituted 3-morpholinones

Danklmaier, Johann; et al, Liebigs Annalen der Chemie, 1988, (12), 1149-53

Production Method 6

57044-24-3

82954-65-2

Reaction Conditions

1.1 Reagents: Sodium azide Catalysts: Tetrabutylammonium bromide Solvents: Dimethylformamide ; 25 °C; 25 °C → 110 °C; overnight, 110 °C; 110 °C → rt
2.1 Reagents: Ammonium chloride Solvents: Ethanol , Water ; 25 °C; 25 °C → 0 °C
2.2 Reagents: Zinc ; < 5 °C; 1 h, 5 °C
2.3 Reagents: Ammonium hydroxide ; basified, 5 °C

Reference

Direct conversion of (R)-epichlorohydrin to (S)-3-aminopropane-1,2-diol: an important chiral C-3 building block

Bhavani, Ch; et al, Indian Journal of Chemistry, 2011, (12), 1807-1811

Production Method 7

22323-82-6

82954-65-2

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 8 h, rt
2.1 Reagents: Sodium azide Solvents: Dimethylformamide ; 20 h, 65 °C
3.1 Reagents: Disodium sulfide Solvents: Water ; 16 h, 55 °C

Reference

Synthesis of phosphonoglycine backbone units for the development of phosphono peptide nucleic acids

Doboszewski, Bogdan; et al, European Journal of Organic Chemistry, 2013, 2013(22), 4804-4815

Production Method 8

51594-55-9

82954-65-2

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate ; 1 h, 0 °C; 0 °C → 40 °C; 1 h, 40 °C
2.1 Reagents: Sodium azide Catalysts: Tetrabutylammonium bromide Solvents: Dimethylformamide ; 25 °C; 25 °C → 110 °C; overnight, 110 °C; 110 °C → rt
3.1 Reagents: Ammonium chloride Solvents: Ethanol , Water ; 25 °C; 25 °C → 0 °C
3.2 Reagents: Zinc ; < 5 °C; 1 h, 5 °C
3.3 Reagents: Ammonium hydroxide ; basified, 5 °C

Reference

Direct conversion of (R)-epichlorohydrin to (S)-3-aminopropane-1,2-diol: an important chiral C-3 building block

Bhavani, Ch; et al, Indian Journal of Chemistry, 2011, (12), 1807-1811

Production Method 9

82954-65-2

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran

Reference

Efficient pathways to (R)- and (S)-5-hydroxymethyl-2-oxazolidinone and some derivatives

Danielmeier, Karsten; et al, Tetrahedron: Asymmetry, 1995, 6(5), 1181-90

Production Method 10

85820-82-2

82954-65-2

Reaction Conditions

1.1 Reagents: Disodium sulfide Solvents: Methanol , Water ; 24 h, 55 °C

Reference

A practical approach to the synthesis of enantiomerically pure 2,6-disubstituted morpholines under phase transfer catalysis conditions

Albanese, D.; et al, Catalysis Today, 2009, 140(1-2), 100-104

Production Method 11

85820-82-2

82954-65-2

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 24 h, rt

Reference

Design and preparation of a novel prolinamide-based organocatalyst for the solvent-free asymmetric aldol reaction

Martins, Rafaela de S.; et al, Tetrahedron, 2020, 76(5),

Production Method 12

22323-82-6

82954-65-2

Reaction Conditions

Reference

Helical supramolecular organization of a 1,2-diol appended naphthalene diimide organogelator via an extended intermolecular H-bonding network

Shinde, Sopan Valiba; et al, RSC Advances, 2016, 6(36), 30690-30694

Production Method 13

1707-77-3

82954-65-2

Reaction Conditions

1.1 Reagents: Lead tetraacetate Solvents: Tetrahydrofuran
1.2 Reagents: Triethylamine , Hydroxyamine hydrochloride Solvents: Methanol
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran

Reference

Efficient pathways to (R)- and (S)-5-hydroxymethyl-2-oxazolidinone and some derivatives

Danielmeier, Karsten; et al, Tetrahedron: Asymmetry, 1995, 6(5), 1181-90

Production Method 14

22323-82-6

82954-65-2

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Diethyl azodicarboxylate Solvents: Tetrahydrofuran ; 20 h, rt
2.1 Reagents: Hydrazine Solvents: Methanol , Water ; 4 - 5 h, reflux

Reference

Stereochemistry-Controlled Supramolecular Architectures of New Tetrahydroxy-Functionalized Amphiphilic Carbocyanine Dyes

Schade, Boris; et al, Chemistry - A European Journal, 2020, 26(30), 6919-6934

Production Method 15

23735-39-9

82954-65-2

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Dimethylformamide ; 6 h, 60 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 24 h, rt

Reference

Design and preparation of a novel prolinamide-based organocatalyst for the solvent-free asymmetric aldol reaction

Martins, Rafaela de S.; et al, Tetrahedron, 2020, 76(5),

Production Method 16

69-65-8

82954-65-2

Reaction Conditions

Reference

Helical supramolecular organization of a 1,2-diol appended naphthalene diimide organogelator via an extended intermolecular H-bonding network

Shinde, Sopan Valiba; et al, RSC Advances, 2016, 6(36), 30690-30694

Production Method 17

83461-40-9

82954-65-2

Reaction Conditions

1.1 Reagents: Sodium azide Catalysts: Benzyltriethylammonium chloride Solvents: Water ; 8 h, reflux
2.1 Reagents: Disodium sulfide Solvents: Methanol , Water ; 24 h, 55 °C

Reference

A practical approach to the synthesis of enantiomerically pure 2,6-disubstituted morpholines under phase transfer catalysis conditions

Albanese, D.; et al, Catalysis Today, 2009, 140(1-2), 100-104